Cas no 1292766-21-2 (Pierreione B)

• Product Name: Pierreione B
• CAS No: 1292766-21-2
• MF: C₂₆H₂₈O₇
• MW: 452.496328353882
• CID: 837284
• PubChem ID: 52951514
• Update Time: 2025-04-19

Pierreione B Chemical and Physical Properties

Names and Identifiers

• Pierreione B
• 7-[4-[(2R)-2,3-Dihydroxy-3-methylbutoxy]-3-methoxyphenyl]-2,2-dimethyl-2H,6H-benzo[1,2-b:5,4-b']dipyran-6-one
• [ "" ]
• CHEMBL1773673
• 7-(4-{[(2R)-2,3-dihydroxy-3-methylbutyl]oxy}-3-methoxyphenyl)-2,2-dimethyl-2H,6H-pyrano[3,2-g]chromen-6-one
• HY-N3065
• Q27136544
• 1292766-21-2
• CHEBI:68048
• 2H,6H-Benzo[1,2-b:5,4-b']dipyran-6-one, 7-[4-[(2R)-2,3-dihydroxy-3-methylbutoxy]-3-methoxyphenyl]-2,2-dimethyl-
• DTXSID801108928
• CS-0023142
• 3'-methoxy-4'-(2R,3-dihydroxy-3-methylbutoxyl)-3'',3''-dimethylpyrano-(6,7)-isoflavone
• AKOS032961802
• 7-[4-[(2R)-2,3-dihydroxy-3-methylbutoxy]-3-methoxyphenyl]-2,2-dimethylpyrano[3,2-g]chromen-6-one
• DA-56859
• 7-[4-[(2R)-2,3-Dihydroxy-3-methylbutoxy]-3-methoxyphenyl]-2,2-dimethyl-2H,6H-benzo[1,2-b:5,4-ba(2)]dipyran-6-one

• Inchi： 1S/C26H28O7/c1-25(2)9-8-16-10-17-21(12-20(16)33-25)31-13-18(24(17)28)15-6-7-19(22(11-15)30-5)32-14-23(27)26(3,4)29/h6-13,23,27,29H,14H2,1-5H3/t23-/m1/s1
• InChI Key： RDXLWAJRBPKMPD-HSZRJFAPSA-N
• SMILES： O1C2C=C3C(C(C(=CO3)C3C=CC(=C(C=3)OC)OC[C@H](C(C)(C)O)O)=O)=CC=2C=CC1(C)C

Computed Properties

• Exact Mass: 452.18400
• Monoisotopic Mass: 452.184
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 786
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.4A^2
• XLogP3: 3.4

Experimental Properties

• Color/Form: Powder
• Density: 1.3±0.1 g/cm3
• Boiling Point: 647.8±55.0 °C at 760 mmHg
• Flash Point: 218.5±25.0 °C
• PSA: 98.36000
• LogP: 4.16340
• Vapor Pressure: 0.0±2.0 mmHg at 25°C

Pierreione B Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 6-prenylated isoflavanones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone